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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 532 is a fluorescent dye belonging to the rhodamine family, known for its exceptional

performance in various fluorescence-based applications, including flow cytometry (FACS).[1][2]

Its NHS ester derivative is specifically designed for the covalent labeling of primary and

secondary amine groups present in proteins, such as antibodies, making it an invaluable tool

for immunophenotyping and other cell analysis assays.[3] Key characteristics of ATTO 532

include strong absorption, high fluorescence quantum yield, excellent photostability, and superb

water solubility, which contribute to bright and stable fluorescent signals in aqueous

environments.[2][4] This document provides detailed application notes and protocols for the

use of ATTO 532 NHS ester in flow cytometry.

Properties of ATTO 532
ATTO 532 is optimally excited by the 532 nm laser line, which is common on many flow

cytometers.[1][3] Its spectral properties make it a suitable alternative to other fluorochromes

such as Alexa Fluor 532 and HEX™.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12378597?utm_src=pdf-interest
https://www.leica-microsystems.com/products/consumables/p/atto-532/
https://www.metabion.com/knowledge-hub/modifications/atto-532
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20532.pdf
https://www.metabion.com/knowledge-hub/modifications/atto-532
https://blog.biosearchtech.com/know-your-oligo-modifications-atto-dyes
https://www.benchchem.com/product/b12378597?utm_src=pdf-body
https://www.leica-microsystems.com/products/consumables/p/atto-532/
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20532.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Excitation Maximum (λex) 532 nm [5]

Emission Maximum (λem) 553 nm [5]

Molar Extinction Coefficient

(εmax)
115,000 cm⁻¹M⁻¹ [5]

Fluorescence Quantum Yield

(η)
0.90 [5]

Fluorescence Lifetime (τ) 3.8 ns [5]

Experimental Protocols
I. Antibody Labeling with ATTO 532 NHS Ester
This protocol outlines the procedure for conjugating ATTO 532 NHS ester to an antibody. The

protocol is optimized for labeling 1 mg of an IgG antibody but can be scaled accordingly.

Materials:

ATTO 532 NHS ester

Antibody (e.g., IgG) free of amine-containing buffers (like Tris) and stabilizers (like BSA).[6]

Amine-free, anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[3]

Sodium bicarbonate buffer (1 M, pH 8.3-9.0).[6]

Phosphate-Buffered Saline (PBS), pH 7.2-7.4.[6]

Purification column (e.g., Sephadex G-25 or equivalent).[7]

Procedure:

Antibody Preparation:
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Dissolve the antibody in bicarbonate buffer (0.1 M, pH 8.3) to a final concentration of 2

mg/mL. Protein concentrations below 2 mg/mL may decrease labeling efficiency.

If the antibody is in a buffer containing amines (e.g., Tris), it must be dialyzed against PBS

prior to labeling.

ATTO 532 NHS Ester Stock Solution Preparation:

Immediately before use, dissolve 1 mg of ATTO 532 NHS ester in 100 µL of anhydrous,

amine-free DMSO to create a 10 mg/mL stock solution.[6]

This solution should be prepared fresh to avoid hydrolysis of the NHS ester.[3][7]

Conjugation Reaction:

The optimal molar ratio of dye to antibody can vary. A starting point of a 5:1 to 20:1 molar

ratio is recommended.[6] For an IgG antibody (150 kDa), a 10:1 molar ratio is a good

starting point.[6]

Add the calculated volume of the ATTO 532 NHS ester stock solution to the antibody

solution while gently vortexing.[6]

Incubate the reaction for 1 hour at room temperature, protected from light, with continuous

stirring or rotation.[6]

Purification of the Conjugate:

Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25).[7]

Equilibrate the column with PBS (pH 7.2-7.4).[7]

Apply the reaction mixture to the column and elute with PBS. The first colored band to

elute is the conjugated antibody.

Storage of the Conjugate:
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Store the purified conjugate at 4°C, protected from light. For long-term storage, add a

preservative like 2 mM sodium azide and store at 4°C, or aliquot and freeze at -20°C.[7]

Avoid repeated freeze-thaw cycles.[8]

Diagram of the Antibody Labeling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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